Cas no 2171516-34-8 (tert-butyl 10-cyclobutyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

• Product Name: tert-butyl 10-cyclobutyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• CAS No: 2171516-34-8
• MF: C₁₆H₂₈N₂O₃
• MW: 296.405124664307
• CID: 6040208
• PubChem ID: 165591666
• Update Time: 2025-05-23

tert-butyl 10-cyclobutyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 10-cyclobutyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• tert-butyl 10-cyclobutyl-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate
• EN300-1640682
• 2171516-34-8

• Inchi： 1S/C16H28N2O3/c1-15(2,3)21-14(19)18-9-7-16(11-18)13(12-5-4-6-12)17-8-10-20-16/h12-13,17H,4-11H2,1-3H3
• InChI Key： GXWRYICHLGXOEL-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCC2)C21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 296.20999276g/mol
• Monoisotopic Mass: 296.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 10-cyclobutyl-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Exploring the Chemistry and Applications of tert-butyl 10-cyclobutyl-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2171516-34-8)

The compound tert-butyl 10-cyclobutyl-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2171516-34-8) is a structurally intriguing molecule that has garnered attention in the field of medicinal chemistry and drug discovery. Its unique spirocyclic framework, combined with the presence of both cyclobutyl and tert-butyl groups, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted therapies, which are hot topics in pharmaceutical development.

One of the key features of this compound is its 6-oxa-2,9-diazaspiro[4.5]decane core, which is a privileged scaffold in drug design. This structure is known for its conformational rigidity and ability to mimic natural peptide motifs, making it highly relevant for protease inhibition and allosteric modulation. The tert-butyl ester group further enhances its stability and solubility, which are critical factors in optimizing drug-like properties. As the demand for small molecule therapeutics grows, compounds like this are increasingly sought after for their versatility.

In recent years, the scientific community has shown a surge in interest around spirocyclic compounds, as evidenced by frequent searches for terms like "spirocyclic drug candidates" and "spiro scaffolds in medicinal chemistry." The compound’s cyclobutyl moiety also aligns with the trend toward exploring strained rings in drug design, a topic often discussed in forums and publications. These structural elements contribute to its potential in addressing challenges like drug resistance and selectivity issues, which are common pain points in modern drug development.

From a synthetic perspective, tert-butyl 10-cyclobutyl-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate offers opportunities for diversification through functional group interconversion. Chemists can leverage its carboxylate group for amide coupling or hydrolysis, while the spirocyclic nitrogen atoms can be exploited for further derivatization. Such flexibility is crucial for high-throughput screening and fragment-based drug discovery, two methodologies dominating current research trends.

The compound’s relevance extends to central nervous system (CNS) drug development, where spirocyclic frameworks are often employed to enhance blood-brain barrier penetration. With growing interest in neurodegenerative diseases and psychiatric disorders, this molecule’s potential applications are vast. Its lipophilic yet balanced properties make it a candidate for optimizing brain-targeted delivery, a frequently searched topic in pharmacokinetic optimization discussions.

In summary, tert-butyl 10-cyclobutyl-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2171516-34-8) represents a compelling case study in modern drug discovery. Its structural complexity, combined with its applicability to hot research areas like kinase inhibition and CNS therapeutics, positions it as a molecule of significant interest. As the pharmaceutical industry continues to explore innovative scaffolds, this compound is poised to play a pivotal role in the development of next-generation therapeutics.